N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[1-[(4-methylphenyl)sulfonylamino]propan-2-yl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H19N3O6S2/c1-12-7-9-14(10-8-12)26(22,23)17-11-13(2)18-27(24,25)16-6-4-3-5-15(16)19(20)21/h3-10,13,17-18H,11H2,1-2H3
• InChI Key: IIGWEQQMWNRRRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(C)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H19N3O6S2
• Molecular Weight: 413.5 g/mol

Description

N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide, commonly known as MNBSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBSA is a sulfonamide derivative that has been synthesized using various methods, each with its advantages and limitations. The purpose of

Mechanism of Action

The mechanism of action of MNBSA involves the inhibition of COX-2 activity, which leads to a decrease in the production of prostaglandins, which are involved in the inflammatory response. MNBSA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
MNBSA has been reported to have a variety of biochemical and physiological effects. In vitro studies have shown that MNBSA inhibits the growth of cancer cells by inducing apoptosis, which leads to the death of cancer cells. In addition, MNBSA has been shown to inhibit the activity of COX-2, which leads to a decrease in the production of inflammatory mediators. MNBSA has also been reported to have antioxidant properties, which may contribute to its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

MNBSA has several advantages as a potential research tool. It is a relatively simple compound to synthesize, and it has been reported to have good stability under various conditions. However, MNBSA has several limitations as well. It is a highly reactive compound and must be handled with care. In addition, MNBSA has limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on MNBSA. One potential area of research is the development of MNBSA derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of MNBSA as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, the mechanism of action of MNBSA could be further investigated to gain a better understanding of its potential applications in different fields of scientific research.
In conclusion, MNBSA is a sulfonamide derivative that has gained significant attention in scientific research due to its potential applications in various fields. MNBSA has been synthesized using different methods and has been extensively studied for its potential applications as an anticancer and anti-inflammatory agent. MNBSA has several advantages as a research tool, but also has limitations. There are several future directions for the research on MNBSA, including the development of MNBSA derivatives and investigation of its potential use as a therapeutic agent for other diseases.

Scientific Research Applications

MNBSA has been extensively studied for its potential applications in different fields of scientific research. In the field of medicinal chemistry, MNBSA has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In addition, MNBSA has been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.